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Compound of Interest

Compound Name: Methyl Trifluoropyruvate

Cat. No.: B1302015 Get Quote

Introduction: The Strategic Value of
Trifluoromethylated Building Blocks
In the landscape of modern drug discovery and materials science, the strategic incorporation of

fluorine atoms into organic molecules has become an indispensable tool for modulating

physicochemical and biological properties. The trifluoromethyl (CF₃) group, in particular, is a

powerful pharmacophore known to enhance metabolic stability, lipophilicity, and binding affinity.

[1][2] Methyl trifluoropyruvate (MTFP) has emerged as a highly versatile and reactive

building block, enabling the efficient introduction of the trifluoromethyl group into a wide array of

molecular scaffolds.[3] Its unique electronic properties, stemming from the strong electron-

withdrawing nature of the CF₃ group adjacent to a ketone, render it a potent electrophile for a

variety of carbon-carbon bond-forming reactions.[3] This guide provides an in-depth exploration

of methyl trifluoropyruvate, from its fundamental properties and synthesis to its application in

cutting-edge research and development, tailored for researchers, scientists, and professionals

in drug development.

Core Properties and Identification
A thorough understanding of the physical and chemical characteristics of a reagent is

paramount for its effective and safe utilization in a laboratory setting. The key identifiers and

properties of methyl trifluoropyruvate are summarized below.
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Property Value Reference

CAS Number 13089-11-7 [3]

Molecular Formula C₄H₃F₃O₃ [3]

Molecular Weight 156.06 g/mol [3]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 84-86 °C [3]

Density 1.390 g/mL at 25 °C [3]

Refractive Index 1.3320 to 1.3340 at 20 °C [3]

Flash Point 26 °C [3]

Synthesis of Methyl Trifluoropyruvate: An Optimized
Protocol
The reliable and scalable synthesis of methyl trifluoropyruvate is crucial for its widespread

application. An optimized laboratory-scale preparation has been developed starting from the

industrial chemical hexafluoropropene-1,2-oxide (HFPO).[4][5] This process involves the

formation of an intermediate, methyl 2,3,3,3-tetrafluoro-2-methoxypropanoate, followed by an

acid-catalyzed transformation to the final product.[4][5]

Hexafluoropropene-1,2-oxide (HFPO) Methyl 2,3,3,3-tetrafluoro-2-methoxypropanoateMethanol Methyl TrifluoropyruvateSulfuric Acid

Click to download full resolution via product page

Caption: Synthesis of Methyl Trifluoropyruvate from Hexafluoropropene-1,2-oxide.

Detailed Experimental Protocol: Synthesis from
Hexafluoropropene-1,2-oxide
This protocol is adapted from the optimized procedure described by Dolenský, et al.[4][5]
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Step 1: Formation of Methyl 2,3,3,3-tetrafluoro-2-methoxypropanoate

In a suitably equipped reaction vessel, combine hexafluoropropene-1,2-oxide with methanol.

The reaction is typically carried out under controlled temperature conditions to manage its

exothermic nature.

The reaction mixture is stirred until the consumption of the starting material is confirmed by

an appropriate analytical technique (e.g., GC-MS).

The crude intermediate, methyl 2,3,3,3-tetrafluoro-2-methoxypropanoate, is isolated, which

may involve distillation for purification.

Step 2: Conversion to Methyl Trifluoropyruvate

The purified intermediate from Step 1 is treated with concentrated sulfuric acid. This step

should be performed with caution due to the corrosive nature of the acid and the potential for

exothermic reaction.

The reaction mixture is heated to facilitate the transformation. The optimal temperature and

reaction time should be determined empirically, with literature suggesting temperatures in the

range of 90-145 °C.[6]

The product, methyl trifluoropyruvate, is isolated from the reaction mixture, typically by

reactive distillation, with reported yields of up to 81%.[4][5][6]

It is important to be aware of potential byproducts, including methyl trifluoroacetate and the

hydrate of methyl trifluoropyruvate, which can be identified and their formation minimized

by optimizing reaction conditions.[4][5]

Reactivity and Synthetic Applications
The synthetic utility of methyl trifluoropyruvate is primarily driven by the high electrophilicity

of its ketone carbonyl group, which is activated by the adjacent trifluoromethyl group. This

makes it an excellent substrate for a range of nucleophilic addition reactions.

Aldol Condensation Reactions
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Methyl trifluoropyruvate readily participates in aldol condensation reactions with enolizable

ketones.[7][8][9][10] This reaction provides a powerful method for the synthesis of β-hydroxy-α-

trifluoromethyl carbonyl compounds, which are valuable chiral building blocks.

Methyl Trifluoropyruvate
β-Hydroxy-α-trifluoromethyl

carbonyl compound
Enolizable Ketone

Click to download full resolution via product page

Caption: General scheme of an Aldol Condensation reaction with Methyl Trifluoropyruvate.

Detailed Experimental Protocol: Base-Catalyzed Aldol
Condensation
This is a general protocol that can be adapted for various ketones.[9][11]

In a round-bottom flask, dissolve the enolizable ketone (1.0 eq) and methyl
trifluoropyruvate (1.0 eq) in a suitable solvent such as ethanol.

Cool the mixture in an ice bath with continuous stirring.

Prepare a solution of a base, such as sodium hydroxide or potassium hydroxide (1.0-2.0 eq),

in water or ethanol and add it dropwise to the reaction mixture, maintaining a low

temperature.

After the addition is complete, allow the reaction to stir at room temperature. Monitor the

progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion, the reaction is quenched, typically with a dilute acid solution.

The product is extracted with an organic solvent, and the combined organic layers are

washed, dried, and concentrated under reduced pressure.

The crude product can be purified by column chromatography or recrystallization.
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Synthesis of Fluorinated Amino Acids
A significant application of methyl trifluoropyruvate is in the synthesis of α-trifluoromethyl-α-

amino acids.[1][12][13][14] These non-proteinogenic amino acids are of great interest in

medicinal chemistry for the design of peptides and proteins with enhanced stability and novel

biological activities. The synthesis often proceeds through the formation of an imine with a

suitable amine, followed by reduction.[12]

Enzymatic Synthesis of Trifluoroalanine
Recent advances have demonstrated the biocatalytic potential of using methyl
trifluoropyruvate for the synthesis of trifluoroalanine.[13] Alanine dehydrogenases have been

shown to catalyze the reductive amination of trifluoropyruvate, offering a green and highly

enantioselective route to this valuable fluorinated amino acid.[13]

Friedel-Crafts Type Reactions
The high electrophilicity of methyl trifluoropyruvate makes it a suitable candidate for Friedel-

Crafts type reactions with electron-rich aromatic compounds.[15][16][17][18][19] This reaction

allows for the direct introduction of the trifluoroacetylmethyl group onto an aromatic ring,

providing access to a range of fluorinated aromatic ketones.

General Protocol for Friedel-Crafts Acylation
This is a general procedure for Friedel-Crafts acylation that can be adapted for methyl
trifluoropyruvate.[16][18]

In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and

nitrogen inlet, place a Lewis acid catalyst (e.g., AlCl₃, 1.1 eq) and a dry, inert solvent (e.g.,

dichloromethane).

Cool the mixture to 0 °C in an ice bath.

Add methyl trifluoropyruvate (1.0 eq) dropwise to the stirred suspension.

To this mixture, add the aromatic substrate (1.0 eq) dropwise, maintaining the temperature at

0 °C.
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After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature. Monitor the reaction by TLC.

Upon completion, the reaction is carefully quenched by pouring it onto a mixture of crushed

ice and concentrated hydrochloric acid.

The product is extracted with an organic solvent, and the organic layer is washed with

saturated sodium bicarbonate solution and brine, then dried and concentrated.

The crude product is purified by column chromatography or distillation.

Spectroscopic Characterization: A Guide for the
Analyst
Accurate characterization of methyl trifluoropyruvate and its reaction products is essential.

NMR and IR spectroscopy are powerful tools for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be simple, showing a singlet for the

methyl ester protons. The chemical shift will be influenced by the adjacent carbonyl group.

¹⁹F NMR: ¹⁹F NMR is a highly sensitive technique for characterizing fluorinated compounds.

[20][21][22][23] Methyl trifluoropyruvate will exhibit a singlet in the ¹⁹F NMR spectrum, with

a characteristic chemical shift for the CF₃ group. The absence of coupling confirms the

presence of an isolated trifluoromethyl group.

Infrared (IR) Spectroscopy
The IR spectrum of methyl trifluoropyruvate will show characteristic absorption bands for its

functional groups.[24][25][26]

C=O Stretch: Strong absorption bands are expected in the region of 1700-1750 cm⁻¹

corresponding to the stretching vibrations of the ketone and ester carbonyl groups. The

electron-withdrawing effect of the CF₃ group may shift these absorptions to higher

wavenumbers.
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C-F Stretch: Strong absorptions in the region of 1100-1300 cm⁻¹ are characteristic of C-F

bond stretching.

C-O Stretch: An absorption band for the ester C-O stretch is expected around 1200-1300

cm⁻¹.

Safety and Handling
Methyl trifluoropyruvate is a flammable liquid and should be handled with appropriate safety

precautions.[3] It is also corrosive and can cause severe skin and eye irritation.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.

Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion: A Versatile Reagent for Future
Innovation
Methyl trifluoropyruvate stands as a testament to the power of fluorination in modern

chemical synthesis. Its unique reactivity profile, coupled with its commercial availability, makes

it an invaluable tool for researchers and drug development professionals. The ability to

efficiently introduce the trifluoromethyl group into diverse molecular architectures opens up new

avenues for the design of novel pharmaceuticals, agrochemicals, and advanced materials with

enhanced properties. A thorough understanding of its synthesis, reactivity, and handling, as

outlined in this guide, is the foundation for harnessing the full potential of this remarkable

building block.
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